Cas no 630096-41-2 (1-Octyne-3,5-diol, 7-methyl-, (3R,5S)-rel-)

• Product Name: 1-Octyne-3,5-diol, 7-methyl-, (3R,5S)-rel-
• CAS No: 630096-41-2
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 1643535
• Update Time: 2024-08-30

1-Octyne-3,5-diol, 7-methyl-, (3R,5S)-rel- Chemical and Physical Properties

Names and Identifiers

• 1-Octyne-3,5-diol, 7-methyl-, (3R,5S)-rel-

• Inchi： 1S/C9H16O2/c1-4-8(10)6-9(11)5-7(2)3/h1,7-11H,5-6H2,2-3H3/t8-,9-/m0/s1
• InChI Key： BCHPPVZHZOTIKQ-IUCAKERBSA-N
• SMILES： C#C[C@H](O)C[C@@H](O)CC(C)C

Experimental Properties

• Density: 0.995±0.06 g/cm3(Predicted)
• Boiling Point: 270.2±20.0 °C(Predicted)
• pka: 12.98±0.20(Predicted)